Cas no 1448044-73-2 (1-(furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 1-(furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1448044-73-2
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 6564014
• Update Time: 2025-11-01

1-(furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• furan-2-yl-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone

• Inchi： 1S/C13H16N4O4S/c1-16-9-14-15-13(16)22(19,20)10-4-6-17(7-5-10)12(18)11-3-2-8-21-11/h2-3,8-10H,4-7H2,1H3
• InChI Key： XRFGDKXGFFGIPT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1)=O

Additional information on 1-(furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

Comprehensive Overview of 1-(Furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1448044-73-2)

1-(Furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS No. 1448044-73-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound combines a furan-2-carbonyl moiety with a 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine scaffold, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

The molecular structure of 1-(Furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine features a piperidine ring, a common pharmacophore in medicinal chemistry, which enhances its bioavailability and binding affinity to biological targets. The furan and 1,2,4-triazole rings contribute to its electronic properties, potentially enabling interactions with enzymes or receptors involved in disease pathways. Recent studies highlight the growing demand for such hybrid molecules, as they often exhibit synergistic effects compared to their individual components.

In the context of current research trends, CAS No. 1448044-73-2 is frequently discussed in forums and publications focusing on small-molecule drug design and structure-activity relationships (SAR). Its sulfonyl group is particularly noteworthy, as it often improves metabolic stability and target selectivity—a key consideration in modern drug development. Additionally, the compound’s potential role in addressing antibiotic resistance or inflammatory diseases aligns with global health priorities, making it a subject of interest for both academia and industry.

From a synthetic chemistry perspective, the preparation of 1-(Furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine involves multi-step reactions, including sulfonylation and acylations, which are well-documented in organic chemistry literature. Researchers often optimize these protocols to achieve higher yields and purity, addressing common challenges such as byproduct formation. The compound’s CAS registry number (1448044-73-2) ensures precise identification in chemical databases, facilitating collaborative research and regulatory compliance.

Beyond its pharmaceutical potential, this compound’s agrochemical applications are also under exploration. The furan-triazole hybrid structure may offer pesticidal or herbicidal activity, contributing to sustainable crop protection strategies. This dual utility underscores its versatility and relevance in addressing contemporary challenges in both human health and agriculture.

In summary, 1-(Furan-2-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine represents a compelling case study in the design of multifunctional heterocycles. Its CAS No. 1448044-73-2 serves as a critical identifier for researchers navigating chemical space, while its structural motifs align with cutting-edge themes in drug discovery and agrochemical innovation. As scientific inquiry progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and crop solutions.